Cas no 1568225-96-6 ((1S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1568225-96-6
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 6249041
• PubChem ID: 9450079
• Update Time: 2025-05-20

(1S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2,2-trifluoroethan-1-ol
• 1568225-96-6
• EN300-1928301

• Inchi： 1S/C10H9F3O3/c11-10(12,13)9(14)6-1-2-7-8(5-6)16-4-3-15-7/h1-2,5,9,14H,3-4H2/t9-/m0/s1
• InChI Key： QBFYQMMKZRQMBH-VIFPVBQESA-N
• SMILES： FC([C@H](C1C=CC2=C(C=1)OCCO2)O)(F)F

Computed Properties

• Exact Mass: 234.05037863g/mol
• Monoisotopic Mass: 234.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on (1S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2,2-trifluoroethan-1-ol

The Synthesis and Applications of (1S)-1-(2,3-Dihydro-1,4-Benzodioxin-6-yl)-2,2,2-Trifluoroethan-1-ol

(1S)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2,2,2-trifluoroethan-1-ol, also known by its CAS number 1568225-96-6, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzodioxin ring system with a trifluoroethyl alcohol group. The stereochemistry at the chiral center (denoted by the (S) configuration) plays a crucial role in determining its physical properties and reactivity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzodioxin derivative. Recent advancements in asymmetric synthesis have enabled the efficient construction of the chiral center with high enantiomeric excess. For instance, researchers have employed organocatalytic methods to achieve selective formation of the (S)-enantiomer. These methods not only improve yield but also enhance the overall sustainability of the synthesis by minimizing waste and reducing energy consumption.

One of the most notable features of this compound is its ability to act as a versatile building block in organic chemistry. The trifluoroethyl group imparts unique electronic properties, making it suitable for applications in drug discovery and materials science. Recent studies have highlighted its potential as a ligand in asymmetric catalysis, where it has been used to induce high enantioselectivity in various transformations. Additionally, its benzodioxin moiety contributes to its stability under physiological conditions, making it an attractive candidate for pharmacological applications.

In terms of physical properties, (1S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2,2-trifluoroethan-1-ol exhibits a melting point of approximately 78°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to standard purification techniques like column chromatography and recrystallization.

Recent research has focused on optimizing the scalability of this compound's synthesis for industrial applications. By integrating continuous-flow chemistry techniques with traditional batch processes, chemists have achieved significant improvements in production efficiency. These advancements are particularly relevant given the increasing demand for this compound in specialty chemicals and biotechnology sectors.

Another area of active investigation is the exploration of this compound's biological activity. Initial assays have shown promising results in inhibiting certain enzyme pathways associated with neurodegenerative diseases. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to further elucidate its pharmacokinetic profile and evaluate its potential as a therapeutic agent.

In conclusion, (1S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2,2-trifluoroethan-1-ol represents a cutting-edge molecule at the intersection of organic synthesis and applied chemistry. Its unique structure and functional groups make it an invaluable tool for researchers across diverse disciplines. As ongoing studies continue to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly important role in both academic research and industrial innovation.